3-Hexyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
Description
Synthesis Analysis
Several methods exist for synthesizing 2,3-dihydroquinazolin-4(1H)-ones. One common approach involves the condensation of an aldehyde or ketone with 2-aminobenzamide. Notably, heterogeneous catalysts play a crucial role in these reactions. For instance, the cross-linked poly(4-vinylpyridine) supported BF₃ ([P₄-VP]-BF₃) has been employed as an efficient, inexpensive, and reusable Lewis acid catalyst. This catalyst facilitates the preparation of 2,3-dihydroquinazolin-4(1H)-ones via a one-pot reaction of anthranilamide with various aldehydes or ketones in ethanol at reflux conditions. The advantages of this methodology include easy purification, clean reaction media, simple workup, and catalyst reuse .
Future Directions
: Karimi Zarchi, M. A., Hajati, F., & Mirjalili, B. F. (2022). Synthesis of 2, 3-dihydroquinazolin-4(1H)-ones promoted by an efficient, inexpensive and reusable heterogeneous Lewis acid catalyst. Journal of Polymer Research, 29(252). Link : Dutta, S., et al. (2019). An Aqueous Facile Synthesis of 2,3-Dihydroquinazolin-4(1H)-One. Frontiers in Chemistry, 8, 239. Link <
properties
IUPAC Name |
3-hexyl-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2OS/c1-2-3-4-7-10-16-13(17)11-8-5-6-9-12(11)15-14(16)18/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRZRCLMFQJSTGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C(=O)C2=CC=CC=C2NC1=S |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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